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Compound of Interest

Compound Name: Methylcyclopentane

Cat. No.: B018539

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of
methylcyclopentane. The information is presented to support research, development, and
drug discovery applications where this cycloalkane may be utilized as a solvent, reagent, or
reference compound.

Core Physical Properties of Methylcyclopentane

Methylcyclopentane (CeH1z2) is a colorless, flammable liquid with a faint, gasoline-like odor.[1]
[2][3] As a cycloalkane, it is a non-polar organic compound.[4] Key physical data are
summarized in the table below for easy reference and comparison.
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Physical Property Value Units Conditions
Molecular Weight 84.16[1][5] g/mol
Density 0.749[1][5] g/mL at 25 °C
0.7486[1] g/mL at 20 °C/4 °C
Boiling Point 71.8[6][7] °C at 760 mmHg
Melting Point -142.4[2][7] °C
Solubility in Water Insoluble[1][4]
Soluble in non-polar
Solubility in Organic solvents, miscible with
Solvents ethanol, ether, and
acetone.[1][4]
Vapor Pressure 138[1] mm Hg at 25 °C
232.8[2][5] mm Hg at 37.7 °C
Refractive Index 1.4097[1] at 20 °C/D
Flash Point <0 (-18)[6] °F (°C) Closed Cup
Heat of Combustion 3938.1[1] kJ/mol at 298.15 K
Heat of Vaporization 29.08[1] kJ/mol
Data not readily
available in standard
) ) compilations, but
Viscosity ) o ]
studies on its viscosity
have been conducted.
[8]
LogP (Octanol-Water
iy . 3.37[1][2]
Partition Coefficient)
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Experimental Protocols for Determination of Key
Physical Properties

The following sections outline the general, standardized methodologies for determining the
primary physical properties of a liquid organic compound such as methylcyclopentane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and effective method for determining the boiling
point of a small sample of an organic liquid is the Thiele tube method.

Methodology:
o A small quantity of the liquid is placed in a small test tube or fusion tube.
o Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

e The test tube is attached to a thermometer and immersed in a heating bath, typically a Thiele
tube filled with a high-boiling point oil, to ensure uniform heating.

o The apparatus is heated slowly. As the temperature rises, air trapped in the capillary tube will
slowly bubble out.

» Heating is continued until a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube. At this point, the heating is stopped.

e The liquid is allowed to cool. The temperature at which the bubbling ceases and the liquid
just begins to enter the capillary tube is recorded as the boiling point.

Determination of Melting Point

Since methylcyclopentane is a liquid at room temperature, its melting point is determined at
very low temperatures. The principle involves cooling the substance until it solidifies and then
slowly warming it to observe the temperature at which it melts.

Methodology:
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A small sample of the liquid is placed in a capillary tube.

The capillary tube is attached to a low-temperature thermometer.

The assembly is placed in a cooling bath (e.g., a mixture of dry ice and acetone or a
cryostat).

The sample is cooled until it completely solidifies.

The cooling bath is then allowed to warm up very slowly, or a controlled heating element is
used.

The temperature at which the first drop of liquid appears and the temperature at which the
entire solid has melted are recorded. This range is the melting point. For a pure compound,
this range should be narrow.

Determination of Density

The density of a liquid is its mass per unit volume. A straightforward and accurate method for

determining the density of a liquid is by using a pycnometer or a specific gravity bottle.

Methodology:

A clean, dry pycnometer of a known volume is weighed accurately.

The pycnometer is then filled with the liquid (methylcyclopentane), ensuring there are no
air bubbles. The temperature of the liquid should be recorded.

The filled pycnometer is weighed again.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer from
the mass of the filled pycnometer.

The density is then calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Determination of Refractive Index
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The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,
when it enters the liquid. It is a characteristic property and is often used for identification and
purity assessment. An Abbe refractometer is the standard instrument for this measurement.

Methodology:
e The refractometer is calibrated using a standard liquid with a known refractive index.

o Afew drops of the sample liquid (methylcyclopentane) are placed on the prism of the
refractometer.

e The prism is closed and the light source is switched on.

o The user looks through the eyepiece and adjusts the controls until the dividing line between
the light and dark fields is sharp and centered on the crosshairs.

o The refractive index is then read directly from the instrument's scale. The temperature at
which the measurement is taken must be recorded as the refractive index is temperature-
dependent.

Logical Relationships of Physical Properties

The physical properties of a compound are interconnected. The following diagram illustrates
some of the key relationships for methylcyclopentane.
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Interrelation of Methylcyclopentane's Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methylcyclopentane: A Comprehensive Technical Guide
to its Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018539#what-are-the-physical-properties-of-
methylcyclopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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